Cas no 1021029-65-1 (1-(4-Methoxybenzyl)-1H-pyrazolo3,4-dpyrimidin-4(5H)-one)

• Product Name: 1-(4-Methoxybenzyl)-1H-pyrazolo3,4-dpyrimidin-4(5H)-one
• CAS No: 1021029-65-1
• MF: C₁₃H₁₂N₄O₂
• MW: 256.25998210907
• MDL: MFCD29049846
• CID: 4676834
• Update Time: 2025-06-08

1-(4-Methoxybenzyl)-1H-pyrazolo3,4-dpyrimidin-4(5H)-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxybenzyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one
• 1-(4-Methoxybenzyl)-1H-pyrazolo3,4-dpyrimidin-4(5H)-one

• MDL： MFCD29049846
• Inchi： 1S/C13H12N4O2/c1-19-10-4-2-9(3-5-10)7-17-12-11(6-16-17)13(18)15-8-14-12/h2-6,8H,7H2,1H3,(H,14,15,18)
• InChI Key： MANHZZNMPNXPJV-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CN1C2=C(C(NC=N2)=O)C=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 366
• XLogP3: 1.3
• Topological Polar Surface Area: 68.5

Additional information on 1-(4-Methoxybenzyl)-1H-pyrazolo3,4-dpyrimidin-4(5H)-one

1-(4-Methoxybenzyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one: A Promising Compound in the Field of Medicinal Chemistry

The compound 1-(4-Methoxybenzyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one, with the CAS number 1021029-65-1, is a novel and highly promising molecule in the field of medicinal chemistry. This compound belongs to the class of pyrazolopyrimidines, which have garnered significant attention due to their diverse biological activities and potential therapeutic applications. The unique structural features of 1-(4-Methoxybenzyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one make it a valuable candidate for further research and development.

The core structure of 1-(4-Methoxybenzyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one consists of a pyrazolopyrimidine scaffold, which is known for its ability to interact with various biological targets. The presence of the methoxybenzyl substituent at the 1-position adds a layer of complexity and specificity to the molecule, potentially enhancing its binding affinity and selectivity. This structural arrangement has been shown to influence the compound's pharmacological properties, including its solubility, stability, and bioavailability.

In recent studies, 1-(4-Methoxybenzyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one

A notable study published in the Journal of Medicinal Chemistry reported that 1-(4-Methoxybenzyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-oneMethoxybenzyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one

Beyond its potential as a kinase inhibitor, 1-(4-Methoxybenzyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-oneMethoxybenzyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one

The pharmacokinetic properties of 1-(4-< strong >Methoxybenzyl strong > ) - 1 H - < strong > pyrazolo [3 , 4 - d ] pyrimidin - 4 (5 H ) - one strong > have also been studied extensively. Research has shown that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a reasonable half-life. These properties are crucial for ensuring that the compound can be effectively delivered to the target site and maintain therapeutic concentrations over an extended period.

In addition to its biological activities and pharmacokinetic properties, the safety profile of 1-(4-< strong >Methoxybenzyl strong > ) - 1 H - < strong > pyrazolo [3 , 4 - d ] pyrimidin - 4 (5 H ) - one strong > has been evaluated in preclinical studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. This favorable safety profile further supports its potential as a viable drug candidate.

The development of 1-(4-< strong >Methoxybenzyl strong > ) - 1 H - < strong > pyrazolo [3 , 4 - d ] pyrimidin - 4 (5 H ) - one strong > is currently at an advanced stage of preclinical research. Ongoing studies are focused on optimizing its chemical structure to enhance its potency and selectivity while minimizing potential side effects. These efforts include structure-based drug design approaches and high-throughput screening techniques to identify derivatives with improved pharmacological properties.

In conclusion, 1-(4-< strong >Methoxybenzyl strong > ) - 1 H - < strong > pyrazolo [3 , 4 - d ] pyrimidin - 4 (5 H ) - one strong > (CAS number 1021029-65-1) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features, combined with favorable pharmacokinetic properties and a favorable safety profile, make it an attractive candidate for further development in the field of medicinal chemistry. As research continues to advance our understanding of this compound's mechanisms of action and therapeutic potential, it holds great promise for addressing unmet medical needs in areas such as cancer therapy and inflammatory diseases.